3-IODO-4-METHYL-N~1~-[(3-OXOPIPERAZINO)CARBOTHIOYL]BENZAMIDE
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Overview
Description
3-IODO-4-METHYL-N~1~-[(3-OXOPIPERAZINO)CARBOTHIOYL]BENZAMIDE is a complex organic compound with the molecular formula C13H14IN3O2S It is characterized by the presence of an iodine atom, a methyl group, and a piperazinyl carbothioyl group attached to a benzamide core
Preparation Methods
The synthesis of 3-IODO-4-METHYL-N~1~-[(3-OXOPIPERAZINO)CARBOTHIOYL]BENZAMIDE typically involves multiple stepsThe reaction conditions often require the use of specific reagents and catalysts to ensure the desired product is obtained with high purity and yield . Industrial production methods may involve optimization of these reaction conditions to scale up the synthesis while maintaining efficiency and cost-effectiveness.
Chemical Reactions Analysis
3-IODO-4-METHYL-N~1~-[(3-OXOPIPERAZINO)CARBOTHIOYL]BENZAMIDE undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced derivatives.
Substitution: The iodine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
3-IODO-4-METHYL-N~1~-[(3-OXOPIPERAZINO)CARBOTHIOYL]BENZAMIDE has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.
Industry: Used in the production of specialized chemicals and materials.
Mechanism of Action
The mechanism of action of 3-IODO-4-METHYL-N~1~-[(3-OXOPIPERAZINO)CARBOTHIOYL]BENZAMIDE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Similar compounds to 3-IODO-4-METHYL-N~1~-[(3-OXOPIPERAZINO)CARBOTHIOYL]BENZAMIDE include:
3-iodo-4-methylaniline: Used in the synthesis of various organic compounds.
(4-iodo-3-methylisoxazol-5-yl)methanol: A versatile compound used in medicinal chemistry and biochemistry.
Properties
Molecular Formula |
C13H14IN3O2S |
---|---|
Molecular Weight |
403.24 g/mol |
IUPAC Name |
3-iodo-4-methyl-N-(3-oxopiperazine-1-carbothioyl)benzamide |
InChI |
InChI=1S/C13H14IN3O2S/c1-8-2-3-9(6-10(8)14)12(19)16-13(20)17-5-4-15-11(18)7-17/h2-3,6H,4-5,7H2,1H3,(H,15,18)(H,16,19,20) |
InChI Key |
JATRFGWFNKXHHO-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C(=O)NC(=S)N2CCNC(=O)C2)I |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC(=S)N2CCNC(=O)C2)I |
Origin of Product |
United States |
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